3-(4-(N-Biotinoyl-6-aminocaproyloxy)phenyl)propionic Acid
3-(4-(N-Biotinoyl-6-aminocaproyloxy)phenyl)propionic Acid
Brand Name:
Vulcanchem
CAS No.:
83592-10-3
VCID:
VC0018652
InChI:
InChI=1S/C25H35N3O6S/c29-21(7-4-3-6-20-24-19(16-35-20)27-25(33)28-24)26-15-5-1-2-8-23(32)34-18-12-9-17(10-13-18)11-14-22(30)31/h9-10,12-13,19-20,24H,1-8,11,14-16H2,(H,26,29)(H,30,31)(H2,27,28,33)/t19-,20-,24-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCCCCC(=O)OC3=CC=C(C=C3)CCC(=O)O)NC(=O)N2
Molecular Formula:
C25H35N3O6S
Molecular Weight:
505.63
3-(4-(N-Biotinoyl-6-aminocaproyloxy)phenyl)propionic Acid
CAS No.: 83592-10-3
Reference Standards
VCID: VC0018652
Molecular Formula: C25H35N3O6S
Molecular Weight: 505.63
CAS No. | 83592-10-3 |
---|---|
Product Name | 3-(4-(N-Biotinoyl-6-aminocaproyloxy)phenyl)propionic Acid |
Molecular Formula | C25H35N3O6S |
Molecular Weight | 505.63 |
IUPAC Name | 3-[4-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoyloxy]phenyl]propanoic acid |
Standard InChI | InChI=1S/C25H35N3O6S/c29-21(7-4-3-6-20-24-19(16-35-20)27-25(33)28-24)26-15-5-1-2-8-23(32)34-18-12-9-17(10-13-18)11-14-22(30)31/h9-10,12-13,19-20,24H,1-8,11,14-16H2,(H,26,29)(H,30,31)(H2,27,28,33)/t19-,20-,24-/m0/s1 |
Standard InChIKey | OOTNIMUKQVRCGZ-SKPFHBQLSA-N |
SMILES | C1C2C(C(S1)CCCCC(=O)NCCCCCC(=O)OC3=CC=C(C=C3)CCC(=O)O)NC(=O)N2 |
Synonyms | [3aS-(3aα,4β,6aα)]-4-[[6-[[5-(Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-1-oxohexyl]oxy]benzenepropanoic Acid; |
PubChem Compound | 29973957 |
Last Modified | Nov 11 2021 |
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